Cas no 882562-65-4 (3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine)

3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine is a heterocyclic compound featuring a pyrimidine core fused with an imidazopyridine moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The dichloropyrimidine group enhances reactivity, facilitating further functionalization via nucleophilic substitution or cross-coupling reactions. Its rigid, planar architecture is advantageous for designing bioactive molecules, particularly kinase inhibitors or antimicrobial agents. The compound's stability under standard conditions ensures consistent performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for medicinal chemistry and material science applications requiring precise molecular modifications.
3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine structure
882562-65-4 structure
Product Name:3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine
CAS No:882562-65-4
MF:C11H6Cl2N4
MW:265.098139286041
MDL:MFCD16658790
CID:1040103
PubChem ID:46934605
Update Time:2025-06-11

3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
    • 882562-65-4
    • SB58139
    • NFTFQMGUXXQFDW-UHFFFAOYSA-N
    • DTXSID90677381
    • SCHEMBL3314551
    • DB-330588
    • 3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine
    • MDL: MFCD16658790
    • Inchi: 1S/C11H6Cl2N4/c12-7-5-15-11(13)16-10(7)8-6-14-9-3-1-2-4-17(8)9/h1-6H
    • InChI Key: NFTFQMGUXXQFDW-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(N=C1C1=CN=C2C=CC=CN12)Cl

Computed Properties

  • Exact Mass: 263.9969516g/mol
  • Monoisotopic Mass: 263.9969516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.1Ų

3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM150953-5g
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4 95%
5g
$777 2021-08-05
Chemenu
CM150953-1g
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4 95%
1g
$*** 2023-03-31
Matrix Scientific
096782-250mg
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine, 95+%
882562-65-4 95+%
250mg
$265.00 2023-09-08
Matrix Scientific
096782-1g
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine, 95+%
882562-65-4 95+%
1g
$588.00 2023-09-08
Alichem
A029193784-1g
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4 95%
1g
$400.00 2023-08-31
TRC
D075555-50mg
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4
50mg
$ 190.00 2022-06-06
TRC
D075555-100mg
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4
100mg
$ 305.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1747270-100mg
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4 98%
100mg
¥954.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1747270-500mg
3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine
882562-65-4 98%
500mg
¥2604.00 2024-04-27

Additional information on 3-(2,5-Dichloropyrimidin-4-yl)imidazo1,2-apyridine

3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine: A Comprehensive Overview

3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine, also known by its CAS number 882562-65-4, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring with an imidazo[1,2-a]pyridine moiety. The presence of two chlorine atoms at the 2 and 5 positions of the pyrimidine ring further enhances its chemical reactivity and biological activity.

The synthesis of 3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine core. This is followed by the introduction of the pyrimidine ring through a series of coupling reactions. The chlorination step is critical in determining the compound's final properties, as it significantly influences its electronic characteristics and reactivity. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound.

3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine has been extensively studied for its potential applications in drug discovery. Its unique structure allows it to interact with various biological targets, including kinases and other enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain protein kinases, making it a promising candidate for anti-cancer therapies. Additionally, its ability to modulate ion channels has led to investigations into its potential use in treating neurological disorders.

In terms of material science applications, 3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine has been explored as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Its electronic properties make it suitable for applications requiring high charge carrier mobility and stability under operational conditions. Recent studies have demonstrated that incorporating this compound into OLED architectures can significantly enhance device performance and efficiency.

The structural versatility of 3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine also lends itself to modifications that can tailor its properties for specific applications. For example, substituting the chlorine atoms with other halogens or functional groups can alter its solubility, stability, and bioavailability. These modifications are currently being explored in academic and industrial settings to optimize the compound's performance in various contexts.

From a synthetic perspective, the development of novel methodologies for constructing the imidazo[1,2-a]pyridine framework has been a focal point of recent research. Techniques such as microwave-assisted synthesis and transition metal catalysis have enabled faster and more efficient routes to this compound. These advancements not only improve yield but also reduce the environmental footprint of the synthesis process.

In conclusion, 3-(2,5-Dichloropyrimidin-4-yl)imidazo[1,2-a]pyridine, with its CAS number 882562-65-4, represents a versatile and promising molecule with applications spanning drug discovery and materials science. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent